Cas no 871113-94-9 ([1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)-
• CAS No: 871113-94-9
• MF: C₁₇H₁₈F₃NO₃S
• MW: 373.389934062958
• CID: 659258
• PubChem ID: 11523628
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-sulfonamide, N-(4-hydroxybutyl)-4'-(trifluoromethyl)-
• N-(4-hydroxybutyl)-3-[4-(trifluoromethyl)phenyl]benzenesulfonamide
• 4'-Trifluoromethylbiphenyl-3-sulfonic acid (4-hydroxy-butyl)-amide
• 871113-94-9
• SCHEMBL2009231
• CHEMBL216221
• DTXSID50468035

• Inchi： 1S/C17H18F3NO3S/c18-17(19,20)15-8-6-13(7-9-15)14-4-3-5-16(12-14)25(23,24)21-10-1-2-11-22/h3-9,12,21-22H,1-2,10-11H2
• InChI Key： MXKJKTPKNUATNJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(C(F)(F)F)=CC=2)C=1)(NCCCCO)(=O)=O

Computed Properties

• Exact Mass: 373.09594910g/mol
• Monoisotopic Mass: 373.09594910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.8Ų